Cas no 1206156-64-0 (5-Chloro-2-chloromethyl-6-phenyl-2H-pyridazin-3-one)

• Product Name: 5-Chloro-2-chloromethyl-6-phenyl-2H-pyridazin-3-one
• CAS No: 1206156-64-0
• MF: C₁₁H₈Cl₂N₂O
• MW: 255.10002040863
• MDL: MFCD27937074
• CID: 4685552
• Update Time: 2025-08-05

5-Chloro-2-chloromethyl-6-phenyl-2H-pyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-chloromethyl-6-phenyl-2H-pyridazin-3-one

• MDL： MFCD27937074
• Inchi： 1S/C11H8Cl2N2O/c12-7-15-10(16)6-9(13)11(14-15)8-4-2-1-3-5-8/h1-6H,7H2
• InChI Key： SVGBQJDSVANMJW-UHFFFAOYSA-N
• SMILES： ClC1=CC(N(CCl)N=C1C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 346
• Topological Polar Surface Area: 32.7

Additional information on 5-Chloro-2-chloromethyl-6-phenyl-2H-pyridazin-3-one

Comprehensive Overview of 5-Chloro-2-chloromethyl-6-phenyl-2H-pyridazin-3-one (CAS No. 1206156-64-0)

5-Chloro-2-chloromethyl-6-phenyl-2H-pyridazin-3-one (CAS No. 1206156-64-0) is a specialized organic compound belonging to the pyridazinone family. This heterocyclic structure is characterized by its unique chloromethyl and phenyl substituents, which contribute to its reactivity and potential applications in pharmaceutical and agrochemical research. The compound's molecular formula, C₁₁H₈Cl₂N₂O, reflects its dual chloro functional groups, making it a subject of interest for synthetic chemists exploring halogenated heterocycles.

In recent years, the demand for pyridazinone derivatives has surged due to their role as intermediates in drug discovery. Researchers frequently search for "5-Chloro-2-chloromethyl-6-phenyl-2H-pyridazin-3-one synthesis" or "CAS 1206156-64-0 applications" to explore its utility in designing kinase inhibitors or antimicrobial agents. The compound's chloromethyl group offers a reactive site for further derivatization, aligning with trends in fragment-based drug design—a hot topic in AI-assisted molecular optimization platforms.

From a structural perspective, the pyridazin-3-one core exhibits planar aromaticity with moderate polarity, influencing its solubility in organic solvents like DMSO or dichloromethane. Analytical techniques such as HPLC purification and NMR characterization are commonly employed for quality control, as evidenced by frequent searches for "CAS 1206156-64-0 purity analysis." The compound’s stability under inert atmospheres makes it suitable for high-throughput screening workflows, a key focus area in modern computational chemistry studies.

Environmental and regulatory considerations are increasingly shaping research agendas. While not classified as hazardous, proper handling of halogenated compounds like 5-Chloro-2-chloromethyl-6-phenyl-2H-pyridazin-3-one requires adherence to green chemistry principles—a trending search term among industrial chemists. Innovations in catalytic chlorination methods for similar structures have been widely discussed in journals, reflecting the compound’s relevance to sustainable synthesis initiatives.

The commercial availability of CAS 1206156-64-0 through specialty chemical suppliers has facilitated its use in academic and industrial labs. Procurement-related queries such as "buy 5-Chloro-2-chloromethyl-6-phenyl-2H-pyridazin-3-one" often highlight the need for custom synthesis services or bulk quantities. Its role as a precursor for bioconjugation probes further expands its market niche, particularly in proteomics research—an area gaining traction with advances in CRISPR-based therapeutics.

Future prospects for this compound lie in its adaptability to click chemistry reactions and metal-catalyzed cross-coupling, topics dominating recent ACS publications. As interest grows in small-molecule modulators for neurodegenerative diseases, derivatives of pyridazin-3-one scaffolds like 1206156-64-0 may see expanded pharmacological evaluation. Ongoing studies referenced in SciFinder databases underscore its potential in structure-activity relationship (SAR) explorations.

For researchers navigating patent landscapes, 5-Chloro-2-chloromethyl-6-phenyl-2H-pyridazin-3-one appears in claims related to crop protection agents and anti-inflammatory formulations. This dual applicability resonates with search trends combining "agrochemical intermediates" and "medicinal chemistry building blocks." Analytical challenges such as "HPLC method development for pyridazinones" are frequently documented, emphasizing the need for robust chromatographic protocols.

In conclusion, CAS 1206156-64-0 exemplifies the intersection of structural complexity and functional versatility in modern heterocyclic chemistry. Its alignment with cutting-edge research themes—from AI-driven molecular docking to green synthetic routes—ensures sustained relevance. As the scientific community prioritizes scalable methodologies and diverse bioactivity, this compound will likely remain a valuable asset in both discovery and applied science sectors.